Cas no 3663-43-2 (1-Butanamine,4-(methoxydimethylsilyl)-)

• Product Name: 1-Butanamine,4-(methoxydimethylsilyl)-
• CAS No: 3663-43-2
• MF: C₇H₁₉NOSi
• MW: 161.317363023758
• CID: 313470
• PubChem ID: 77232
• Update Time: 2025-05-21

1-Butanamine,4-(methoxydimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine,4-(methoxydimethylsilyl)-
• 4-(DIPHENYLMETHYL)PYRIDINE
• 4-[methoxy(dimethyl)silyl]butan-1-amine
• 4-Aminobutylmethoxydimethylsilan
• 4-aminobutylmethoxydimetylsilane
• SCHEMBL568547
• 4-[Methoxy(dimethyl)silyl]butylamine #
• 1-Butanamine, 4-(methoxydimethylsilyl)-
• DTXSID8063121
• 4-AMINOBUTYLDIMETHYLMETHOXYSILANE
• FT-0634949
• 4-(Dimethylmethoxysilyl)-butylamine
• 4-(methoxydimethylsilyl)butan-1-amine
• 1-(D-RIBOSYLAMINO)-3,4-DIMETHYLBENZENE
• .delta.-Aminobutyldimethylmethoxysilane
• YQHDQYPKFWETPO-UHFFFAOYSA-N
• (Aminobutyl)dimethylmethoxysilane
• 3663-43-2
• AKOS006342804

• MDL： MFCD00025624
• Inchi： 1S/C7H19NOSi/c1-9-10(2,3)7-5-4-6-8/h4-8H2,1-3H3
• InChI Key： YQHDQYPKFWETPO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCCN)OC

Computed Properties

• Exact Mass: 161.12400
• Monoisotopic Mass: 161.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 85.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Density: 0.849
• Boiling Point: 191.1 °C at 760 mmHg
• Flash Point: 69.4 °C
• Refractive Index: 1.424
• PSA: 35.25000
• LogP: 2.27710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on 1-Butanamine,4-(methoxydimethylsilyl)-

Introduction to 1-Butanamine, 4-(Methoxydimethylsilyl) (CAS No. 3663-43-2)

1-Butanamine, 4-(Methoxydimethylsilyl) (CAS No. 3663-43-2) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its amine functionality and a methoxydimethylsilyl group, which confer it with distinct reactivity and stability profiles.

The molecular structure of 1-Butanamine, 4-(Methoxydimethylsilyl) consists of a butyl chain with an amine group at the terminal position and a methoxydimethylsilyl group at the fourth carbon. The presence of the silyl group significantly influences the compound's chemical behavior, making it a valuable intermediate in synthetic chemistry. The silyl group can act as a protecting group for the amine functionality, allowing for selective reactions at other sites of the molecule before deprotection.

In the context of pharmaceutical research, 1-Butanamine, 4-(Methoxydimethylsilyl) has been explored as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its utility in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of a series of antiviral agents with potent activity against influenza viruses. The silyl group's ability to protect the amine functionality during complex synthetic sequences ensures high yields and purity of the final products.

Beyond pharmaceutical applications, 1-Butanamine, 4-(Methoxydimethylsilyl) has found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced polymers and coatings. Research conducted at the University of California, Berkeley, demonstrated that this compound can be polymerized to form materials with enhanced thermal stability and mechanical strength. These properties are particularly valuable in applications requiring high performance under harsh conditions, such as aerospace and automotive industries.

The synthetic versatility of 1-Butanamine, 4-(Methoxydimethylsilyl) is further exemplified by its role in catalytic processes. In a study published in Angewandte Chemie, scientists reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions. The presence of the silyl group enhances the ligand's stability and selectivity, leading to improved reaction outcomes and broader substrate scope. This finding has significant implications for the development of more efficient and sustainable synthetic methods in organic chemistry.

In terms of safety and handling, 1-Butanamine, 4-(Methoxydimethylsilyl) should be managed with care due to its reactivity with certain chemicals and its potential to form hazardous byproducts under specific conditions. Proper storage and handling protocols should be followed to ensure safe usage in laboratory settings. It is recommended to store this compound in tightly sealed containers at controlled temperatures to prevent degradation or contamination.

The environmental impact of 1-Butanamine, 4-(Methoxydimethylsilyl) is another important consideration. While it is not classified as a hazardous substance under current regulations, efforts are being made to develop greener synthetic routes that minimize waste generation and reduce environmental footprint. Research into alternative solvents and catalysts is ongoing to enhance the sustainability of processes involving this compound.

In conclusion, 1-Butanamine, 4-(Methoxydimethylsilyl) (CAS No. 3663-43-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an indispensable tool for researchers and chemists working on advanced projects. As new research continues to uncover its potential uses and benefits, this compound is poised to play an increasingly important role in various scientific disciplines.